molecular formula C24H31N5O5 B2800196 Butyl 2-[10-(4-ethoxyphenyl)-1-methyl-2,4-dioxo-1,3,5-trihydro-6H,7H,8H,9H-1,3-diazaperhydroepino[1,2-h]purin-3-yl]acetate CAS No. 887197-50-4

Butyl 2-[10-(4-ethoxyphenyl)-1-methyl-2,4-dioxo-1,3,5-trihydro-6H,7H,8H,9H-1,3-diazaperhydroepino[1,2-h]purin-3-yl]acetate

Cat. No. B2800196
CAS RN: 887197-50-4
M. Wt: 469.542
InChI Key: JZTXEUMLCCLLGR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Butyl 2-[10-(4-ethoxyphenyl)-1-methyl-2,4-dioxo-1,3,5-trihydro-6H,7H,8H,9H-1,3-diazaperhydroepino[1,2-h]purin-3-yl]acetate is a useful research compound. Its molecular formula is C24H31N5O5 and its molecular weight is 469.542. The purity is usually 95%.
BenchChem offers high-quality Butyl 2-[10-(4-ethoxyphenyl)-1-methyl-2,4-dioxo-1,3,5-trihydro-6H,7H,8H,9H-1,3-diazaperhydroepino[1,2-h]purin-3-yl]acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Butyl 2-[10-(4-ethoxyphenyl)-1-methyl-2,4-dioxo-1,3,5-trihydro-6H,7H,8H,9H-1,3-diazaperhydroepino[1,2-h]purin-3-yl]acetate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Ring Closing Metathesis and Antilipid Peroxidation

The compound is involved in the synthesis of fused 9,10-dihydro-6H-azepino and diazepino purines via ring closing metathesis, showcasing its potential as an antilipid peroxidation agent. This process highlights the compound's significance in creating structures with possible therapeutic applications, particularly in combating oxidative stress-related conditions (Thalassitis, Hadjipavlou-Litina, & Litinas, 2015).

Formation of Novel Benzoquinones

The compound's chemical reactivity is exemplified through its interaction in the formation of novel 3,4,5-trichloro-6-(dibenzo[d,f][1,3]diazepin-5-yl)-benzoquinones. This reaction showcases the compound's versatility in creating complex chemical structures, hinting at its potential utility in various chemical synthesis applications (Gomaa, 2011).

Antimicrobial Activities

Synthesized derivatives of the compound exhibit notable in vitro antimicrobial activities, offering potential applications in the development of new antimicrobial agents. The study of these derivatives' activity against a panel of bacteria suggests its potential role in addressing antibiotic resistance challenges (Sharma, Sharma, & Rane, 2004).

Synthesis of Acyclic Adenine Anhydronucleosides

The compound contributes to the synthesis of acyclic adenine 8,N-anhydronucleosides, a process of significant interest in nucleic acid chemistry and drug development. These findings illustrate the compound's role in complex synthesis processes essential for biomedical research and pharmaceutical development (Mészárosová, Holý, & Masojídková, 2000).

Antiproliferative Activity in vitro

The compound is also involved in the synthesis of structures with observed antiproliferative activity in vitro against human cancer cell lines. This points to its potential role in developing new anticancer therapies, underscoring the compound's significance in medicinal chemistry (Liszkiewicz, 2002).

properties

IUPAC Name

butyl 2-[10-(4-ethoxyphenyl)-1-methyl-2,4-dioxo-6,7,8,9-tetrahydropurino[7,8-a][1,3]diazepin-3-yl]acetate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H31N5O5/c1-4-6-15-34-19(30)16-29-22(31)20-21(26(3)24(29)32)25-23-27(13-7-8-14-28(20)23)17-9-11-18(12-10-17)33-5-2/h9-12H,4-8,13-16H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JZTXEUMLCCLLGR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCOC(=O)CN1C(=O)C2=C(N=C3N2CCCCN3C4=CC=C(C=C4)OCC)N(C1=O)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H31N5O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

469.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.